Cas no 1356483-72-1 (3-(Cyclopropylamino)-4-nitrobenzonitrile)
1356483-72-1 structure
Product Name:3-(Cyclopropylamino)-4-nitrobenzonitrile
CAS No:1356483-72-1
MF:C10H9N3O2
MW:203.197361707687
CID:2122687
Update Time:2023-08-04
3-(Cyclopropylamino)-4-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(cyclopropylamino)-4-nitrobenzonitrile
- PMYCICRBLYZXGJ-UHFFFAOYSA-N
- 3-(Cyclopropylamino)-4-nitrobenzonitrile
-
- Inchi: 1S/C10H9N3O2/c11-6-7-1-4-10(13(14)15)9(5-7)12-8-2-3-8/h1,4-5,8,12H,2-3H2
- InChI Key: PMYCICRBLYZXGJ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(C#N)=CC=1NC1CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 300
- Topological Polar Surface Area: 81.6
3-(Cyclopropylamino)-4-nitrobenzonitrile Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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